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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527 Get Quote

5-Nonanol, also known as dibutyl carbinol, is a secondary alcohol with the chemical formula

C₉H₂₀O.[1][2] Its physical characteristics are fundamental to its application in various chemical

syntheses and industrial processes. A summary of its key physical properties is presented in

the table below.

Property Value Units Conditions

Molecular Formula C₉H₂₀O - -

Molecular Weight 144.25 g/mol -

Boiling Point 193 - 196 °C at 760 mmHg

Melting Point 5 °C -

Density 0.821 - 0.826 g/mL at 20 °C

Refractive Index 1.429 - at 20 °C

Solubility in Water 461 mg/L at 15 °C

Vapor Pressure 0.065 mmHg at 15 °C

Flash Point 77 - 96 °C closed cup

Experimental Protocols for Property Determination
The following sections detail standardized laboratory protocols for the determination of the

principal physical properties of liquid compounds such as 5-Nonanol.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] A common laboratory method for determining the boiling point of a small sample is

the capillary tube method.[4][5]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or a MelTemp apparatus)

Clamps and stand

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.[3]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.[3]

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the bottom of the test tube.

The assembly is then heated in an oil bath.[5]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream

of bubbles.

The heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the pressure inside the tube drops.[5]
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Determination of Density
Density is the mass of a substance per unit volume.[6] For a liquid like 5-Nonanol, density can

be determined using a graduated cylinder and an electronic balance.[7][8]

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.[8]

A known volume of the liquid is carefully added to the graduated cylinder. The volume is read

from the bottom of the meniscus.

The graduated cylinder containing the liquid is then reweighed.[8]

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.[7]

For improved accuracy, the procedure should be repeated multiple times, and the average

density calculated.[7]

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[9] The following procedure can be used to determine the solubility of an

organic liquid in water.

Apparatus:

Test tubes with stoppers

Graduated cylinder or pipette
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Balance

Spatula

Thermometer

Water bath (for temperature control)

Procedure:

A specific volume of the solvent (e.g., 10 mL of distilled water) is measured and placed into a

test tube.[9]

The temperature of the solvent is measured and maintained using a water bath if necessary.

[10]

A small, pre-weighed amount of the solute (5-Nonanol) is added to the test tube.[9]

The test tube is stoppered and shaken vigorously to facilitate dissolution.[9]

This process is repeated, adding small increments of the solute, until a saturated solution is

formed (i.e., no more solute will dissolve, and a separate phase is observed).

The total mass of the solute added is determined.

The solubility is then expressed as the mass of solute per volume or mass of the solvent.

Visual Summary of Physical Properties
The following diagram provides a logical overview of the key physical properties of 5-Nonanol.
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Physical Properties of 5-Nonanol

Identity

Key Physical Properties

5-Nonanol

Formula: C9H20O MW: 144.25 g/mol Boiling Point
193-196 °C

Melting Point
5 °C

Density
0.821 g/mL @ 20°C

Solubility in Water
461 mg/L @ 15°C

Vapor Pressure
0.065 mmHg @ 15°C

related to

Refractive Index
1.429 @ 20°C

influences
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Caption: A diagram illustrating the core physical properties of 5-Nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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